Cas no 331256-07-6 (Benzenesulfonamide, N-cyclopentyl-2-nitro-)
331256-07-6 structure
Product Name:Benzenesulfonamide, N-cyclopentyl-2-nitro-
CAS No:331256-07-6
MF:C11H14N2O4S
MW:270.304861545563
CID:3941242
PubChem ID:2058492
Update Time:2025-04-22
Benzenesulfonamide, N-cyclopentyl-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, N-cyclopentyl-2-nitro-
- N-Cyclopentyl-2-nitrobenzenesulfonamide, 97%
- Oprea1_019729
- SMAJHWAPCLMOPE-UHFFFAOYSA-N
- STK058218
- N-cyclopentyl-2-nitrobenzenesulfonamide
- SMR000272803
- HMS2632E22
- MLS000713322
- CHEMBL1521203
- Oprea1_700064
- 331256-07-6
- SCHEMBL15334448
- AKOS002935814
- CBDivE_008639
- DB-387655
- N-CYCLOPENTYL-2-NITRO-1-BENZENESULFONAMIDE
- N-cyclopentyl-2-nitrobenzene-1-sulfonamide
-
- Inchi: 1S/C11H14N2O4S/c14-13(15)10-7-3-4-8-11(10)18(16,17)12-9-5-1-2-6-9/h3-4,7-9,12H,1-2,5-6H2
- InChI Key: SMAJHWAPCLMOPE-UHFFFAOYSA-N
- SMILES: C1(S(NC2CCCC2)(=O)=O)=CC=CC=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 270.06742811Da
- Monoisotopic Mass: 270.06742811Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 100Ų
Benzenesulfonamide, N-cyclopentyl-2-nitro- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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